Ethyl 4-(2-((3-chloro-4-methylphenyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 4-[2-(3-chloro-4-methylanilino)-2-oxoethoxy]-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C22H19ClFN3O5/c1-3-31-22(30)21-18(11-20(29)27(26-21)16-8-5-14(24)6-9-16)32-12-19(28)25-15-7-4-13(2)17(23)10-15/h4-11H,3,12H2,1-2H3,(H,25,28)
• InChI Key: CJYQWXDDJIHWEW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OCC(=O)NC2=CC(=C(C=C2)C)Cl)C3=CC=C(C=C3)F
• Molecular Formula: C22H19ClFN3O5
• Molecular Weight: 459.9 g/mol

Description

Ethyl 4-(2-((3-chloro-4-methylphenyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C22H19ClFN3O5 and its molecular weight is 459.86. The purity is usually 95%.
BenchChem offers high-quality Ethyl 4-(2-((3-chloro-4-methylphenyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Ethyl 4-(2-((3-chloro-4-methylphenyl)amino)-2-oxoethoxy)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Activities

Ethyl 3-aminonaphtho(2,1-b)furan-2-carboxylate, a compound related in structure to the specified chemical, has been utilized in the synthesis of antimicrobial agents. For instance, in a study by Ravindra, Vagdevi, and Vaidya (2008), the compound was transformed into various derivatives that exhibited significant antimicrobial properties (Ravindra, Vagdevi, & Vaidya, 2008).

Synthesis of Fluorescent Molecules

The compound Ethyl 5-amino-3-trifluoromethyl-1H-pyrazole-4-carboxylate, which shares similarities in its chemical structure with the requested compound, has been used in the synthesis of novel fluorescent molecules. Wu et al. (2006) found that these molecules could serve as attractive fluorophores due to their strong fluorescence intensity (Wu et al., 2006).

Herbicidal Applications

A related compound, 4-(3-Trifluoromethylphenyl)pyridazine, has been used to create herbicides. Xu et al. (2008) developed several derivatives that showed effective herbicidal activities against dicotyledonous plants, comparable to commercial herbicides (Xu et al., 2008).